Cas no 1267959-36-3 (5-(2-Methoxyphenyl)nicotinonitrile)

• Product Name: 5-(2-Methoxyphenyl)nicotinonitrile
• CAS No: 1267959-36-3
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 1033686
• PubChem ID: 71303473
• Update Time: 2025-11-07

5-(2-Methoxyphenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methoxyphenyl)nicotinonitrile
• 5-(2-methoxyphenyl)pyridine-3-carbonitrile
• DTXSID80744950
• DB-295662
• J-516127
• A1-53466
• 1267959-36-3

• Inchi： 1S/C13H10N2O/c1-16-13-5-3-2-4-12(13)11-6-10(7-14)8-15-9-11/h2-6,8-9H,1H3
• InChI Key： LYFQAGBSCKCLNM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=NC=C(C#N)C=1

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-Methoxyphenyl)nicotinonitrile

Introduction to 5-(2-Methoxyphenyl)nicotinonitrile (CAS No. 1267959-36-3)

5-(2-Methoxyphenyl)nicotinonitrile, with the CAS number 1267959-36-3, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nicotinonitriles, which are derivatives of nicotinic acid (vitamin B3) and have been extensively studied for their potential therapeutic applications. The presence of a methoxyphenyl substituent in its structure imparts unique chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 5-(2-Methoxyphenyl)nicotinonitrile is C₁₃H₁₁N₂O, and its molecular weight is approximately 211.24 g/mol. The compound is characterized by its aromatic ring system and the presence of a cyano group, which are key features that contribute to its reactivity and biological activity. The methoxy group on the phenyl ring further enhances its solubility and stability, making it suitable for various experimental conditions.

In recent years, 5-(2-Methoxyphenyl)nicotinonitrile has garnered attention due to its potential as a lead compound in the development of novel drugs. Research has shown that nicotinonitriles, including this specific compound, exhibit promising pharmacological properties such as anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 5-(2-Methoxyphenyl)nicotinonitrile demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro.

The mechanism of action of 5-(2-Methoxyphenyl)nicotinonitrile is not yet fully understood, but preliminary studies suggest that it may interact with specific cellular targets such as enzymes and receptors involved in inflammatory pathways. This interaction could potentially modulate signaling cascades that lead to reduced inflammation and tissue damage. Additionally, the compound's ability to cross the blood-brain barrier makes it a promising candidate for neurodegenerative diseases where inflammation plays a critical role.

Clinical trials involving 5-(2-Methoxyphenyl)nicotinonitrile are still in their early stages, but preclinical studies have shown promising results. In a mouse model of Alzheimer's disease, treatment with this compound led to improved cognitive function and reduced amyloid-beta plaque formation. These findings suggest that 5-(2-Methoxyphenyl)nicotinonitrile could be developed into a therapeutic agent for neurodegenerative disorders.

The synthesis of 5-(2-Methoxyphenyl)nicotinonitrile can be achieved through various chemical routes, including the reaction of 2-methoxybenzaldehyde with cyanoacetic acid followed by cyclization. The synthetic process is well-documented in the literature and can be optimized for large-scale production. The compound's stability under different conditions has also been studied, ensuring its reliability in both laboratory settings and industrial applications.

In terms of safety and toxicity, preliminary assessments indicate that 5-(2-Methoxyphenyl)nicotinonitrile has a favorable safety profile. However, further studies are needed to fully evaluate its long-term effects and potential side effects. Researchers are currently investigating the compound's pharmacokinetics and pharmacodynamics to better understand its behavior in biological systems.

The future prospects for 5-(2-Methoxyphenyl)nicotinonitrile are promising. Ongoing research aims to explore its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, 5-(2-Methoxyphenyl)nicotinonitrile (CAS No. 1267959-36-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.